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Compound of Interest

Compound Name:
5-bromo-1H-indole-2-

carbaldehyde

Cat. No.: B1282810 Get Quote

This guide provides essential safety and logistical information for the proper disposal of 5-
bromo-1H-indole-2-carbaldehyde, tailored for researchers, scientists, and drug development

professionals. Adherence to these procedures is critical for ensuring laboratory safety and

environmental compliance.

Hazard and Safety Data
5-bromo-1H-indole-2-carbaldehyde is a halogenated organic compound that requires careful

handling.[1] While a specific, comprehensive safety data sheet (SDS) is not readily available in

the search results, data for the closely related compound, 5-bromo-1H-indole-2-carboxylic acid,

indicates it is harmful if swallowed, causes skin and serious eye irritation, and may cause

respiratory irritation.[2][3] The proper handling and disposal of these compounds must be

guided by the precautionary principle, treating them as hazardous waste.
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Data Point Information Source

Chemical Classification
Halogenated Organic

Compound
[1][4]

Primary Disposal Method
Incineration at a regulated

facility
[4]

Personal Protective Equipment

(PPE)

Chemical safety goggles,

chemical-resistant gloves (e.g.,

nitrile), lab coat, and a

NIOSH/MSHA-approved

respirator (especially if dust is

generated).

[2]

Detailed Disposal Protocol
The recommended procedure for the disposal of 5-bromo-1H-indole-2-carbaldehyde is to

treat it as hazardous halogenated organic waste. On-site treatment is not recommended. The

focus is on safe collection, segregation, and transfer to a certified disposal facility.

Step 1: Waste Segregation
Isolate Halogenated Waste: 5-bromo-1H-indole-2-carbaldehyde is a brominated organic

compound and must be collected separately from non-halogenated waste.[1][4]

Designated Container: Use a designated, compatible, and clearly labeled waste container for

"Halogenated Organic Waste."[1][4][5] These containers should be in good condition with a

secure, threaded cap.[5]

Avoid Mixing: Do not mix halogenated waste with other waste streams such as aqueous

waste, non-halogenated organic solvents, or solid laboratory trash.[2]

Step 2: Waste Collection
Solid Waste: Collect un-used or contaminated solid 5-bromo-1H-indole-2-carbaldehyde in

the designated halogenated waste container.
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Contaminated Materials: Any materials contaminated with this chemical, such as absorbent

pads from a spill, gloves, or weighing papers, must also be placed in the same designated

container.[2]

Avoid Dust Generation: When handling the solid powder, take care to avoid generating dust.

[2][4] All handling of the dry powder should ideally be done in a chemical fume hood.[4]

Step 3: Container Labeling and Management
Clear Labeling: The waste container must be clearly labeled with the words "Hazardous

Waste" and a full list of its chemical contents, including "5-bromo-1H-indole-2-
carbaldehyde."[4] Do not use abbreviations or chemical formulas.[4][5]

Secure Closure: Keep the waste container tightly closed at all times, except when actively

adding waste.[4][5] This prevents the release of vapors and protects against spills.

Filling Level: Do not overfill the container. A general guideline is to fill to a maximum of 90%

of the container's total capacity.

Step 4: Storage of Waste
Designated Storage Area: Store the sealed waste container in a designated and well-

ventilated satellite accumulation area.[4]

Secondary Containment: The container should be kept within secondary containment to

control any potential leaks.[4]

Incompatible Materials: Store the waste away from incompatible materials, particularly strong

oxidizing agents.

Step 5: Final Disposal
Professional Disposal: Arrange for the pickup and disposal of the hazardous waste through

your institution's Environmental Health and Safety (EHS) office or a licensed hazardous

waste disposal company.[2][4]

Regulatory Compliance: Waste generators must adhere to all applicable federal, state, and

local hazardous waste regulations to ensure proper classification and disposal.[2]
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Prohibited Disposal Methods: Never dispose of this chemical down the drain or in the regular

trash.[2]

Disposal Workflow Diagram
The following diagram illustrates the logical flow for the proper disposal of 5-bromo-1H-indole-
2-carbaldehyde.

Caption: Workflow for the compliant disposal of 5-bromo-1H-indole-2-carbaldehyde.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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